Cas no 81017-27-8 (2H-1-Benzopyran-3-carboxylic acid, 5,7-dimethoxy-2-oxo-)

• Product Name: 2H-1-Benzopyran-3-carboxylic acid, 5,7-dimethoxy-2-oxo-
• CAS No: 81017-27-8
• MF: C₁₂H₁₀O₆
• MW: 250.204204082489
• CID: 704662
• PubChem ID: 10264101
• Update Time: 2025-04-19

2H-1-Benzopyran-3-carboxylic acid, 5,7-dimethoxy-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxylic acid, 5,7-dimethoxy-2-oxo-
• SCHEMBL11261487
• 81017-27-8
• 5,7-Dimethoxy-2-oxo-2H-1-benzopyran-3-carboxylic acid
• NSC746848
• NSC-746848
• 5,7-dimethoxy-2-oxochromene-3-carboxylic acid
• DTXSID40437578
• 2H-1-Benzopyran-3-carboxylic acid,7-dimethoxy-2-oxo-

• Inchi： 1S/C12H10O6/c1-16-6-3-9(17-2)7-5-8(11(13)14)12(15)18-10(7)4-6/h3-5H,1-2H3,(H,13,14)
• InChI Key： ANBQYCWQBFWXTH-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)O)=CC2C(=CC(=CC1=2)OC)OC)=O

Computed Properties

• Exact Mass: 250.04773803g/mol
• Monoisotopic Mass: 250.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 82.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives